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Compound of Interest

Compound Name: Chlorotrifluoroethylene

Cat. No.: B104687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the core properties of

chlorotrifluoroethylene (CTFE), a versatile and reactive fluorinated monomer. This document

consolidates essential physical, chemical, and safety data, outlines general experimental

protocols for property determination, and illustrates key chemical pathways and processes

involving CTFE.

Core Properties of Chlorotrifluoroethylene
Chlorotrifluoroethylene, with the chemical formula C₂ClF₃, is a colorless, flammable gas with

a faint ethereal odor at standard conditions.[1][2] It is a crucial monomer in the production of

high-performance fluoropolymers, most notably polychlorotrifluoroethylene (PCTFE).[3]

Physical and Chemical Properties
The fundamental physical and chemical characteristics of CTFE are summarized in the table

below, providing a quantitative overview for easy reference.
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Property Value References

Molecular Formula C₂ClF₃ [4]

Molecular Weight 116.47 g/mol [4][5]

CAS Number 79-38-9 [4][6]

Appearance Colorless gas [2][4]

Odor Faint ethereal odor [1][7]

Boiling Point -28.4 °C to -26.2 °C [2][5][8]

Melting Point -158.2 °C to -158 °C [2][5][6]

Density (liquid) 1.305 g/cm³ at 20 °C [6]

Vapor Density 4.13 (vs air) [5][7]

Vapor Pressure 612 kPa at 25 °C [7][9]

Water Solubility 380 mg/L at 28 °C [7]

Solubility
Soluble in benzene and

chloroform
[1][4][10]

Refractive Index 1.3800 [7][9]

Flash Point -28 °C [7][9]

Explosive Limits in Air 8.4–40.3% [4][7][11]

Autoignition Temperature 600 °C [12]

Safety and Handling Information
CTFE is a hazardous substance that requires careful handling due to its flammability and

toxicity. The following table summarizes key safety data.
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Hazard Information Details References

GHS Hazard Statements

H220 (Extremely flammable

gas), H280 (Contains gas

under pressure; may explode if

heated), H301 (Toxic if

swallowed), H331 (Toxic if

inhaled)

[4][13]

NFPA 704 Diamond
Health: 3, Flammability: 4,

Instability: 3
[11]

Toxicity

Toxic by inhalation and

ingestion. May cause damage

to organs, particularly the

kidneys and liver. Contact with

the liquid can cause frostbite.

[7][13][14]

Handling Precautions

Use only in well-ventilated

areas. Keep away from heat,

sparks, open flames, and hot

surfaces. Use non-sparking

tools and explosion-proof

equipment. Ground/bond

container and receiving

equipment.

[15][16]

Storage Conditions

Store in a dry, cool, and well-

ventilated place. Keep

containers tightly closed.

Protect from sunlight and do

not expose to temperatures

exceeding 50 °C. Store away

from incompatible materials

such as strong oxidizing

agents, strong bases, and

water.

[4][13][15]

Incompatible Materials Strong oxidizing agents, strong

bases, water, 1,1-

[7][13]
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dichloroethylene, oxygen.

Hazardous Decomposition

Upon combustion, it can

produce toxic and corrosive

gases, including hydrogen

chloride and hydrogen fluoride.

At temperatures above 250 °C,

decomposition may yield

hydrofluoric acid and carbonyl

halides like phosgene.

[1][17]

Experimental Protocols for Property Determination
Accurate determination of the physicochemical properties of chlorotrifluoroethylene is crucial

for its application and safety. The following sections outline general experimental

methodologies for key properties, which must be adapted with stringent safety measures due

to the hazardous nature of CTFE. All procedures should be conducted in a well-ventilated fume

hood with appropriate personal protective equipment.

Determination of Boiling Point
The boiling point of a liquefied gas like CTFE can be determined using a modified capillary

method or a specialized apparatus for low-temperature measurements.

Methodology: A small, sealed capillary tube containing a sample of liquid CTFE is placed in a

cooling bath. The temperature of the bath is slowly increased. The boiling point is the

temperature at which a continuous stream of bubbles emerges from the capillary tube when

the vapor pressure of the liquid equals the atmospheric pressure.[18][19] For more accurate

measurements, a distillation setup can be used where the temperature of the vapor is

monitored as the liquid boils.[20]

Determination of Melting Point
The melting point of CTFE, which is very low, requires a cryostat or a specialized low-

temperature melting point apparatus.
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Methodology: A small amount of solid CTFE is placed in a capillary tube.[3] The tube is

inserted into a temperature-controlled block within the apparatus. The temperature is

gradually increased, and the range from the point at which the solid begins to melt to when it

becomes completely liquid is recorded as the melting point range.[4]

Measurement of Density
The density of liquefied CTFE can be measured using a pressure hydrometer or a digital

density meter designed for volatile liquids.

Methodology: A pressure hydrometer is a hydrometer enclosed in a pressure-resistant

transparent cylinder. The cylinder is filled with the liquid CTFE, and the density is read

directly from the hydrometer scale.[21] Alternatively, an oscillating U-tube density meter can

be used. The liquid CTFE is introduced into a vibrating U-tube, and the density is calculated

from the change in the oscillation frequency.[21]

Determination of Purity by Gas Chromatography (GC)
Gas chromatography is a standard technique for assessing the purity of volatile compounds

like CTFE.

Methodology: A gaseous sample of CTFE is injected into the gas chromatograph. An inert

carrier gas, such as helium or nitrogen, transports the sample through a column containing a

stationary phase. Different components of the sample travel through the column at different

rates and are detected as they exit. The purity is determined by comparing the area of the

main peak to the total area of all peaks in the chromatogram.[11][22]

Determination of Explosive Limits
The lower and upper explosive limits (LEL and UEL) are determined to define the concentration

range in which the gas can form an explosive mixture with air.

Methodology: A mixture of CTFE and air of a known concentration is prepared in a closed

vessel. An ignition source, such as a spark, is introduced, and the resulting pressure change

is measured. The experiment is repeated with different concentrations to determine the

minimum and maximum concentrations at which ignition occurs.[6][7]
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Spectroscopic Analysis
Spectroscopic methods are essential for the structural characterization of CTFE and its

reaction products.

Infrared (IR) Spectroscopy: An IR spectrum of gaseous CTFE is obtained by passing a beam

of infrared light through a gas cell containing the sample. The absorption of specific

frequencies of light corresponds to the vibrational modes of the C-F, C-Cl, and C=C bonds,

providing a characteristic fingerprint of the molecule.[23]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹⁹F NMR spectroscopy is particularly

useful for organofluorine compounds. A solution of CTFE in a suitable deuterated solvent is

placed in a strong magnetic field and irradiated with radio waves. The resulting spectrum

provides information about the electronic environment of the fluorine atoms.[5][24]

Mass Spectrometry (MS): In a mass spectrometer, CTFE molecules are ionized, and the

resulting charged fragments are separated based on their mass-to-charge ratio. The

fragmentation pattern provides information about the molecular weight and structure of the

compound. The presence of chlorine results in a characteristic M+2 isotope peak.[16][17]

Key Chemical Reactions and Pathways
Chlorotrifluoroethylene is a reactive monomer that undergoes several important chemical

transformations, including production, polymerization, and other addition and cycloaddition

reactions.

Commercial Production of Chlorotrifluoroethylene
The primary commercial route for the synthesis of CTFE involves the dechlorination of 1,1,2-

trichloro-1,2,2-trifluoroethane (CFC-113) using zinc.[3][11]

1,1,2-Trichloro-1,2,2-trifluoroethane
(CFCl₂-CF₂Cl)

Chlorotrifluoroethylene
(CClF=CF₂)

Dechlorination

Zinc (Zn)

Zinc Chloride (ZnCl₂)
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Caption: Commercial production of CTFE.

Polymerization to Polychlorotrifluoroethylene (PCTFE)
The most significant application of CTFE is its polymerization to form

polychlorotrifluoroethylene (PCTFE), a high-performance thermoplastic.[3][21] This is

typically achieved through free-radical polymerization in an aqueous emulsion or suspension.

[3][23]

Chlorotrifluoroethylene
(n CClF=CF₂)

Polychlorotrifluoroethylene
(-[CFCl-CF₂]n-)

Free-Radical Polymerization

Initiator
(e.g., Peroxide)

Click to download full resolution via product page

Caption: Polymerization of CTFE to PCTFE.

Other Notable Chemical Reactions
CTFE participates in various other chemical reactions, including thermal dimerization and

cycloadditions.
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Thermal Dimerization [2+2] Cycloaddition

2 x Chlorotrifluoroethylene

1,2-Dichloro-1,2,3,3,4,4-
hexafluorocyclobutane

Heat

Chlorotrifluoroethylene

Cycloaddition Product

Vinyl Acetate

Click to download full resolution via product page

Caption: Key reactions of CTFE.

This technical guide provides a foundational understanding of chlorotrifluoroethylene for

professionals in research and development. The data and diagrams presented herein are

intended to facilitate further investigation and application of this important fluorinated

compound. Due to its hazardous nature, all experimental work with CTFE must be conducted

with strict adherence to safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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